2-ethoxybenzenecarbothioic S-acid
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Description
2-Ethoxybenzenecarbothioic S-acid is a sulfur-containing aromatic compound characterized by a benzene ring substituted with an ethoxy group (-OCH₂CH₃) at the 2-position and a thioic acid (-C(=S)SH) functional group. This structure distinguishes it from its oxygen analog, 2-ethoxybenzoic acid (C₉H₁₀O₃, CAS 134-11-2), where the carboxylic acid (-COOH) replaces the thioic acid group . Thioic acids exhibit distinct reactivity due to sulfur’s lower electronegativity and larger atomic size compared to oxygen, influencing properties such as acidity, solubility, and stability.
Properties
IUPAC Name |
2-ethoxybenzenecarbothioic S-acid | |
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InChI |
InChI=1S/C9H10O2S/c1-2-11-8-6-4-3-5-7(8)9(10)12/h3-6H,2H2,1H3,(H,10,12) | |
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InChI Key |
PSQJSRFSUUVILE-UHFFFAOYSA-N | |
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Canonical SMILES |
CCOC1=CC=CC=C1C(=O)S | |
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Molecular Formula |
C9H10O2S | |
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Molecular Weight |
182.24 g/mol | |
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Comparison with Similar Compounds
Structural and Functional Group Comparisons
The following table compares 2-ethoxybenzenecarbothioic S-acid with structurally related compounds:
| Compound Name | Molecular Formula | Functional Groups | Key Substituents |
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| 2-Ethoxybenzenecarbothioic S-acid | C₉H₁₀O₂S | Thioic acid (-C(=S)SH) | 2-Ethoxy (-OCH₂CH₃) |
| 2-Ethoxybenzoic acid | C₉H₁₀O₃ | Carboxylic acid (-COOH) | 2-Ethoxy (-OCH₂CH₃) |
| 4-Methylbenzenecarbothioic S-acid | C₈H₈O₂S | Thioic acid (-C(=S)SH) | 4-Methyl (-CH₃) |
| 3-(2-Iodophenyl)propanethioic S-acid | C₉H₉IO₂S | Thioic acid (-C(=S)SH) | 2-Iodophenyl, propanethioic backbone |
Key Observations :
- Functional Group Differences : Thioic acids (e.g., 2-ethoxybenzenecarbothioic S-acid) exhibit weaker hydrogen bonding compared to carboxylic acids (e.g., 2-ethoxybenzoic acid), reducing water solubility .
- Substituent Effects : Electron-donating groups like ethoxy (-OCH₂CH₃) decrease acidity in thioic acids, whereas electron-withdrawing groups (e.g., iodine in 3-(2-iodophenyl)propanethioic S-acid) enhance acidity .
Physical and Chemical Properties
Acidity :
- Thioic acids (pKa ~4–6) are generally weaker acids than carboxylic acids (pKa ~2–5 for benzoic acid derivatives) due to sulfur’s lower electronegativity .
- Substituents modulate acidity: The ethoxy group in 2-ethoxybenzenecarbothioic S-acid likely raises its pKa compared to unsubstituted benzenecarbothioic S-acid.
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